3-fluoro-N-(4-methylbenzyl)benzenesulfonamide

• Molecular Formula: C14H14FNO2S
• Molecular Weight: 279.33 g/mol
• IUPAC Name: 3-fluoro-N-[(4-methylphenyl)methyl]benzenesulfonamide
• InChI: InChI=1S/C14H14FNO2S/c1-11-5-7-12(8-6-11)10-16-19(17,18)14-4-2-3-13(15)9-14/h2-9,16H,10H2,1H3
• InChI Key: DLUSTVJWUAQLCG-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CNS(=O)(=O)C2=CC=CC(=C2)F

Description

3-fluoro-N-(4-methylbenzyl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound belongs to the sulfonamide class of compounds and has a molecular weight of 325.38 g/mol.

Scientific Research Applications

3-fluoro-N-(4-methylbenzyl)benzenesulfonamide has been extensively studied for its potential applications in drug development. It has been reported to have inhibitory activity against several enzymes such as carbonic anhydrase, histone deacetylase, and phosphodiesterase. These enzymes play a crucial role in several physiological processes, and their inhibition has been linked to the treatment of various diseases such as cancer, Alzheimer's disease, and glaucoma. The inhibitory activity of 3-fluoro-N-(4-methylbenzyl)benzenesulfonamide against these enzymes makes it a potential candidate for drug development.

Mechanism of Action

The mechanism of action of 3-fluoro-N-(4-methylbenzyl)benzenesulfonamide is not well understood. However, it has been reported to inhibit the activity of several enzymes by binding to their active sites. The binding of 3-fluoro-N-(4-methylbenzyl)benzenesulfonamide to the active site of these enzymes prevents the substrate from binding, thereby inhibiting their activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-fluoro-N-(4-methylbenzyl)benzenesulfonamide are dependent on the enzyme it inhibits. For example, its inhibitory activity against carbonic anhydrase has been linked to the treatment of glaucoma, while its inhibitory activity against histone deacetylase has been linked to the treatment of cancer. However, further studies are required to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-fluoro-N-(4-methylbenzyl)benzenesulfonamide in lab experiments is its reproducibility and scalability of synthesis. This makes it easy to obtain the compound in good yield and purity. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to predict its effects on different enzymes.

Future Directions

There are several future directions for the study of 3-fluoro-N-(4-methylbenzyl)benzenesulfonamide. One of the future directions is the study of its inhibitory activity against other enzymes and its potential applications in drug development. Another future direction is the study of its toxicity and pharmacokinetics to determine its safety and efficacy in vivo. Additionally, the study of its structure-activity relationship could lead to the development of more potent and selective inhibitors.

Synthesis Methods

The synthesis of 3-fluoro-N-(4-methylbenzyl)benzenesulfonamide involves the reaction of 3-fluorobenzenesulfonyl chloride with 4-methylbenzylamine in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields the desired product in good yield and purity. This synthesis method has been reported in several research articles and has been found to be reproducible and scalable.